Cas no 14742-39-3 ((2,3,5,6-Tetrafluorophenoxy)acetic Acid)

• Product Name: (2,3,5,6-Tetrafluorophenoxy)acetic Acid
• CAS No: 14742-39-3
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• MDL: MFCD01166305
• CID: 224186
• PubChem ID: 1202283
• Update Time: 2025-11-06

(2,3,5,6-Tetrafluorophenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,3,5,6-tetrafluorophenoxy)-
• 2,3,5,6-TETRAFLUOROPHENYLOXY-ACETIC ACID
• 2,3,4,5-TETRAHYDRO-2-TRIFLUOROACETYL-5-HEXYLFURAN-2-ONE,HYDRATE
• 2.3.5.6-Tetrafluor-phenoxy-essigsaeure
• acetic acid,(2,3,5,6-tetrafluorophenoxy)
• (2,3,5,6-tetrafluorophenoxy)acetic acid
• 2-(2,3,5,6-tetrafluorophenoxy)acetic acid
• acetic acid, (2,3,5,6-tetrafluorophenoxy)-
• 2-(2,3,5,6-tetrafluorophenoxy)ethanoic acid
• 14742-39-3
• E83649
• acetic acid, 2-(2,3,5,6-tetrafluorophenoxy)-
• SCHEMBL13382341
• MFCD01166305
• AKOS005173619
• CS-0196804
• J-505445
• LS-03919
• 2-(2,3,5,6-tetrafluorophenoxy)aceticacid
• FT-0683604
• EN300-1627579
• ALBB-012517
• STK980633
• 2,3,5,6-tetrafluorophenoxyacetic acid
• (2,3,5,6-Tetrafluorophenoxy)acetic Acid

• MDL： MFCD01166305
• Inchi： 1S/C8H4F4O3/c9-3-1-4(10)7(12)8(6(3)11)15-2-5(13)14/h1H,2H2,(H,13,14)
• InChI Key： NXTODGOOFUJCNQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OCC(=O)O)F)F)F

Computed Properties

• Exact Mass: 224.01000
• Monoisotopic Mass: 223.001832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: g/cm3
• Melting Point: Not available
• Boiling Point: 262.6°Cat760mmHg
• Flash Point: 112.6°C
• PSA: 46.53000
• LogP: 1.70640
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2,3,5,6-Tetrafluorophenoxy)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (2,3,5,6-Tetrafluorophenoxy)acetic Acid

(2,3,5,6-Tetrafluorophenoxy)acetic Acid (CAS No. 14742-39-3): An Overview of Its Properties, Applications, and Recent Research

(2,3,5,6-Tetrafluorophenoxy)acetic Acid (TFPA), with the CAS number 14742-39-3, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This article provides a comprehensive overview of its chemical properties, applications, and recent research advancements.

Chemical Structure and Properties

(2,3,5,6-Tetrafluorophenoxy)acetic Acid is a fluorinated derivative of phenoxyacetic acid. Its molecular formula is C₈H₃F₄O₃, and it has a molecular weight of 226.09 g/mol. The compound features a tetrafluorophenyl group attached to an acetic acid moiety via an ether linkage. This unique structure imparts several notable properties to TFPA:

• Solubility: TFPA is highly soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water.
• Stability: The compound is stable under normal laboratory conditions but may degrade when exposed to strong acids or bases.
• Reactivity: The presence of multiple fluorine atoms enhances the electron-withdrawing effect, making TFPA a potent electrophile and capable of participating in various chemical reactions.

Synthesis and Production

The synthesis of (2,3,5,6-Tetrafluorophenoxy)acetic Acid typically involves the reaction of 2,3,5,6-tetrafluorophenol with chloroacetic acid in the presence of a base. This reaction proceeds via a nucleophilic substitution mechanism:

C6F4(OH) + ClCH2Cook → C6F4OCH2Cook + HCl

The resulting product is then neutralized to form the free acid. Industrial production methods often optimize this process for yield and purity.

Applications in Chemistry and Biology

(2,3,5,6-Tetrafluorophenoxy)acetic Acid finds applications in various areas due to its unique properties:

• Ligand Design: TFPA is used as a building block in the synthesis of ligands for metal complexes. Its fluorinated phenyl group can enhance the stability and selectivity of these complexes.
• Bioconjugation: The compound's reactivity makes it suitable for bioconjugation reactions, where it can be used to attach functional groups to biomolecules such as proteins and nucleic acids.
• Pesticides: TFPA derivatives have been explored for their potential as herbicides due to their ability to disrupt plant metabolism.

Pharmaceutical Applications and Research

In the pharmaceutical industry, (2,3,5,6-Tetrafluorophenoxy)acetic Acid has shown promise in several areas:

• Disease Models: strong>: Recent studies have investigated the use of TFPA derivatives in disease models. For example, a study published in the Journal of Medicinal Chemistry reported that certain TFPA derivatives exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways.
• Cancer Research: strong>: Another area of interest is cancer research. A paper in Cancer Letters highlighted the potential of TFPA derivatives as anticancer agents due to their ability to induce apoptosis in cancer cells while sparing normal cells.
• Nanotechnology: strong>: In nanotechnology applications, TFPA has been used to functionalize nanoparticles for targeted drug delivery systems. Its fluorinated structure can improve the stability and biocompatibility of these nanoparticles.

Safety and Environmental Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, some general precautions for handling TFPA include:

• Avoiding skin contact and inhalation.
• Using appropriate personal protective equipment (PPE).
• Diluting solutions properly before use.
• Familiarizing oneself with emergency procedures in case of spills or exposure.

In terms of environmental impact, it is important to ensure proper disposal methods are followed to prevent contamination of water sources or soil. Regulatory guidelines should be adhered to when handling and disposing of TFPA.

Conclusion strong>

(2,3,5,6-Tetrafluorophenoxy)acetic Acid (CAS No. 14742-39-3) strong>, with its unique chemical structure and versatile properties, continues to be an important compound in various scientific disciplines. From its applications in ligand design and bioconjugation to its potential uses in pharmaceuticals and nanotechnology, TFPA remains a subject of ongoing research and innovation. As new studies emerge, our understanding of this compound's capabilities will only deepen. p >